Cas no 2679930-19-7 ((3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2679930-19-7
• MF: C₁₃H₁₃F₂NO₄
• MW: 285.24343085289
• CID: 6483132
• PubChem ID: 165916948
• Update Time: 2025-05-20

(3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679930-19-7
• EN300-28286960
• (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C13H13F2NO4/c1-2-5-20-13(19)16-11(7-12(17)18)9-6-8(14)3-4-10(9)15/h2-4,6,11H,1,5,7H2,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： HZSGRZMVRNMCMU-NSHDSACASA-N
• SMILES： FC1C=CC(=CC=1[C@H](CC(=O)O)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 285.08126422g/mol
• Monoisotopic Mass: 285.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid (CAS No. 2679930-19-7)

(3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, identified by its CAS number 2679930-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is characterized by its chiral center at the third carbon atom, which contributes to its stereochemical diversity. The presence of a 2,5-difluorophenyl group and an [(prop-2-en-1-yloxy)carbonyl]amino moiety further enhances its complexity and potential biological interactions. These structural features are crucial in determining its pharmacological properties and mechanisms of action.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its unique structural composition allows it to interact with biological targets in a highly specific manner, which is essential for developing effective and safe therapeutic agents.

One of the most compelling aspects of this compound is its ability to exhibit potent activity at low concentrations. This property is particularly valuable in drug development, as it reduces the likelihood of side effects and enhances patient compliance. Preclinical studies have demonstrated that (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid can effectively inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. By targeting these enzymes, the compound has shown promise in reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.

The synthesis of (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid involves a series of well-defined chemical reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic methodologies has enabled researchers to produce this compound with high purity and yield, making it more feasible for further biological evaluation. Techniques such as chiral resolution and asymmetric synthesis have been particularly useful in obtaining the enantiomerically pure form of the compound, which is critical for studying its pharmacological effects.

Recent advancements in computational chemistry have also played a significant role in understanding the molecular interactions of (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development. These computational insights have guided experimental efforts and helped optimize the structure-function relationship of the molecule.

The pharmacokinetic properties of (3S)-3-(2,5-difluorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid have also been thoroughly evaluated to ensure its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable distribution patterns within the body. Additionally, its metabolic stability has been assessed to determine how it is processed by the body over time. These findings are crucial for predicting its efficacy and safety profile in clinical settings.

In conclusion, (CAS No. 2679930-19-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of synthetic chemistry expertise, computational modeling, and preclinical studies has positioned this compound as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it holds great potential for addressing various medical challenges and improving patient outcomes.